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Compound of Interest

Compound Name: 3-Hydroxypromazine

Cat. No.: B130020

Audience: Researchers, scientists, and drug development professionals.
Introduction

3-Hydroxypromazine is a primary metabolite of promazine, a phenothiazine antipsychotic
drug. Monitoring its concentration in biological matrices like plasma is crucial for
pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. This
application note details a robust and sensitive method for the quantification of 3-
Hydroxypromazine in human plasma using Liquid Chromatography coupled with Tandem
Mass Spectrometry (LC-MS/MS). The method employs Solid Phase Extraction (SPE) for
sample clean-up, ensuring high recovery and minimal matrix effects, followed by rapid and
selective analysis using Multiple Reaction Monitoring (MRM).

Experimental Protocols
Materials and Reagents

o Standards: 3-Hydroxypromazine (C17H20N20S, MW: 300.42 g/mol ) reference standard,
and a suitable stable isotope-labeled internal standard (1S), such as Promazine-d6.[1][2][3]

e Solvents: HPLC-grade methanol, acetonitrile, and water.

e Reagents: Formic acid (LC-MS grade), ammonium hydroxide, and zinc sulfate.
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e Plasma: Drug-free human plasma.

o SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB, 30 mg, 1 cc).

Sample Preparation Protocol

A protein precipitation step followed by Solid Phase Extraction (SPE) is used to extract 3-
Hydroxypromazine and the internal standard from the plasma matrix.

Aliquoting: Pipette 100 pL of human plasma into a 1.5 mL microcentrifuge tube.

 Internal Standard Spiking: Add 10 pL of the internal standard working solution (e.g., 100
ng/mL Promazine-d6 in methanol) to all samples except for the double blank.

» Protein Precipitation: Add 200 uL of acetonitrile containing 1% zinc sulfate to precipitate
proteins. Vortex for 30 seconds.

o Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.

 Dilution: Transfer the supernatant to a new tube and dilute with 500 yL of water containing
0.1% formic acid.

o SPE Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of
water.

o Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge.
e Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.
o Elution: Elute the analyte and IS with 1 mL of methanol containing 2% ammonium hydroxide.

o Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen at 40°C. Reconstitute the residue in 100 pL of the mobile phase A/B (80:20, v/v) for
LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
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The analysis is performed on a triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography

(HPLC) system.

Table 1: Liquid Chromatography (LC) Parameters

Parameter

Condition

Column

C18 Reverse Phase Column (e.g., 2.1 x 100
mm, 1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min
Injection Volume 5pL
Column Temperature 40°C

Gradient Elution

20% B to 95% B over 5 min, hold for 2 min, re-

equilibrate for 3 min

Table 2: Mass Spectrometry (MS) Parameters

Parameter

Condition

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)
lon Source Temperature 500°C

lonSpray Voltage 5500 V

Curtain Gas 30 psi

Collision Gas

Nitrogen, Medium

Note: MS parameters such as declustering potential (DP) and collision energy (CE) require

optimization for the specific instrument used.
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MRM Transitions for Quantification

The selection of precursor and product ions is critical for the selectivity of the MRM assay. The
protonated molecule [M+H]* is typically selected as the precursor ion. For 3-
Hydroxypromazine (MW 300.42), the precursor ion will be m/z 301.4.[1][2][3] Product ions are
generated by fragmentation in the collision cell; a common fragmentation for phenothiazines
involves the cleavage of the side chain.[4][5]

Table 3: Representative MRM Transitions

Precursor Product lon
Compound DP (V) CE (eV) Use
lon (Q1) m/iz (Q3) m/z
3-
Hydroxyprom  301.4 86.2 45 25 Quantifier
azine
3-
Hydroxyprom  301.4 58.1 45 35 Qualifier
azine
Promazine-
291.2 92.1 40 22 IS
dé (1S)

Note: The listed MRM transitions and parameters are illustrative and must be empirically
determined and optimized by infusing a standard solution of 3-Hydroxypromazine into the
mass spectrometer.

Data Presentation and Method Performance

The method should be validated according to regulatory guidelines, assessing linearity,
accuracy, precision, recovery, and matrix effect. The following table summarizes the expected
performance characteristics of this assay.

Table 4: Summary of Quantitative Method Performance
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Parameter

Result

Linearity Range

0.1 - 100 ng/mL

Correlation Coefficient (r?) >0.995
Lower Limit of Quantification (LLOQ) 0.1 ng/mL
Intra-day Precision (%CV) <10%
Inter-day Precision (%CV) <12%

Accuracy (% Bias)

Within £15% (+20% at LLOQ)

Mean Extraction Recovery

> 85%

Visualizations
Metabolic Pathway

Caption: Metabolic conversion of Promazine to 3-Hydroxypromazine.

Experimental Workflow

Caption: Workflow for 3-Hydroxypromazine quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. veeprho.com [veeprho.com]

3. 3-Hydroxypromazine | C17H20N20S | CID 67569 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Determination of phenothiazines in human body fluids by solid-phase microextraction and
liquid chromatography/tandem mass spectrometry - PubMed [pubmed.nchbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b130020?utm_src=pdf-body
https://www.benchchem.com/product/b130020?utm_src=pdf-body
https://www.benchchem.com/product/b130020?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-hydroxypromazine-316-85-8
https://veeprho.com/impurities/3-hydroxypromazine/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypromazine
https://pubmed.ncbi.nlm.nih.gov/11006602/
https://pubmed.ncbi.nlm.nih.gov/11006602/
https://www.researchgate.net/publication/229512767_Determination_of_phenothiazines_in_human_body_fluids_by_solid-phase_microextraction_and_liquid_chromatographytandem_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Note: Quantification of 3-Hydroxypromazine
in Human Plasma by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130020#|c-ms-ms-method-for-3-hydroxypromazine-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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